1,1'-Dimethylpurpurate-3,3'-diacetic acid 1,1'-Dimethylpurpurate-3,3'-diacetic acid
Brand Name: Vulcanchem
CAS No.: 124433-73-4
VCID: VC20822110
InChI: InChI=1S/C14H13N5O10/c1-16-9(24)7(11(26)18(13(16)28)3-5(20)21)15-8-10(25)17(2)14(29)19(12(8)27)4-6(22)23/h7H,3-4H2,1-2H3,(H,20,21)(H,22,23)
SMILES: CN1C(=O)C(C(=O)N(C1=O)CC(=O)O)N=C2C(=O)N(C(=O)N(C2=O)CC(=O)O)C
Molecular Formula: C14H13N5O10
Molecular Weight: 411.28 g/mol

1,1'-Dimethylpurpurate-3,3'-diacetic acid

CAS No.: 124433-73-4

Cat. No.: VC20822110

Molecular Formula: C14H13N5O10

Molecular Weight: 411.28 g/mol

* For research use only. Not for human or veterinary use.

1,1'-Dimethylpurpurate-3,3'-diacetic acid - 124433-73-4

Specification

CAS No. 124433-73-4
Molecular Formula C14H13N5O10
Molecular Weight 411.28 g/mol
IUPAC Name 2-[5-[[1-(carboxymethyl)-3-methyl-2,4,6-trioxo-1,3-diazinan-5-ylidene]amino]-3-methyl-2,4,6-trioxo-1,3-diazinan-1-yl]acetic acid
Standard InChI InChI=1S/C14H13N5O10/c1-16-9(24)7(11(26)18(13(16)28)3-5(20)21)15-8-10(25)17(2)14(29)19(12(8)27)4-6(22)23/h7H,3-4H2,1-2H3,(H,20,21)(H,22,23)
Standard InChI Key PLNXXHPIACXIGG-UHFFFAOYSA-N
SMILES CN1C(=O)C(C(=O)N(C1=O)CC(=O)O)N=C2C(=O)N(C(=O)N(C2=O)CC(=O)O)C
Canonical SMILES CN1C(=O)C(C(=O)N(C1=O)CC(=O)O)N=C2C(=O)N(C(=O)N(C2=O)CC(=O)O)C

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